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Compound of Interest

Compound Name: 2-Fluorobenzonitrile

Cat. No.: B118710 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)

information for 2-Fluorobenzonitrile (CAS No. 394-47-8). The following sections detail the

physical and chemical properties, toxicological data, exposure controls, personal protection,

and emergency procedures required for the safe use of this compound in a laboratory and drug

development setting.

Chemical and Physical Properties
2-Fluorobenzonitrile is a versatile organic compound used as an intermediate in the synthesis

of pharmaceuticals, agrochemicals, and specialty chemicals.[1] Its physical and chemical

characteristics are critical for safe handling and storage.[2]
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Property Value References

Molecular Formula C₇H₄FN [1][2]

Molecular Weight 121.11 g/mol [2][3]

Appearance
Colorless to light yellow or light

brownish clear liquid
[1][2][4][5]

Boiling Point
90 °C at 21 mmHg; 103 °C at

35 mmHg
[1][2][6]

Melting Point
-13.7 °C to 37 °C (range from

various sources)
[2][5][7]

Flash Point
73 °C - 74 °C (163.4 °F - 165.2

°F) (closed cup)
[6][8]

Density 1.116 - 1.146 g/mL at 25 °C [2][6]

Refractive Index 1.505 - 1.511 (at 20 °C) [2][4]

Water Solubility Insoluble [5][7]

Purity ≥ 98.0% [1][2][4]

Hazard Identification and Toxicological Summary
2-Fluorobenzonitrile is classified as a hazardous chemical and requires careful handling.[8]

GHS Hazard Classifications:[3][6][8][9]

Acute Toxicity, Oral (Category 4)

Acute Toxicity, Dermal (Category 4)

Acute Toxicity, Inhalation (Category 4)

Skin Corrosion/Irritation (Category 2)

Serious Eye Damage/Eye Irritation (Category 1 or 2)
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Specific target organ toxicity — single exposure (Category 3), Respiratory system

Hazard Statements:[4][8][9][10]

H227: Combustible liquid.

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H318/H319: Causes serious eye damage/irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Signal Word: Danger or Warning[6][8][10]

Parameter Value References

Acute Toxicity
Oral, Dermal, Inhalation

(Category 4)
[8][9]

Skin Irritation
Causes skin irritation

(Category 2)
[8][9]

Eye Irritation

Causes serious eye

irritation/damage (Category

1/2)

[8][9]

Respiratory Irritation
May cause respiratory irritation

(STOT SE 3)
[8][9]

Safe Handling and Storage Protocols
Adherence to proper handling and storage protocols is essential to minimize risk.
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Handling Procedures
Personal Contact: Avoid all personal contact, including inhalation of vapors or mists.[9]

Ventilation: Use only in a well-ventilated area or outdoors.[4][8][9] A chemical fume hood is

recommended for all operations.[11]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[8][9]

Hygiene: Do not eat, drink, or smoke when using this product.[4][9] Wash hands and any

exposed skin thoroughly after handling.[8][9] Contaminated work clothing should not be

allowed out of the workplace and should be washed before reuse.[9]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[4][8][10]

Take measures to prevent the buildup of electrostatic charge.[11]

Storage Procedures
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8][9][12]

Store in a polyethylene or polypropylene container as recommended by the manufacturer.[9]

Storage Conditions: Store locked up.[8][9] The recommended storage temperature is room

temperature.[1][7]

Incompatible Materials: Avoid contact with incompatible materials. While specific

incompatibilities are not always listed, good practice dictates separation from strong

oxidizing agents.[9][13]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment are critical for safe handling.
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Control Parameter Specification References

Engineering Controls

Ensure adequate ventilation.

Eyewash stations and safety

showers must be close to the

workstation.

[8][12]

Eye/Face Protection

Wear chemical safety goggles

or a face shield meeting

EN166 (EU) or OSHA 29 CFR

1910.133 standards.

[8][12][14]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure.

[8][12]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation occurs. An

organic gases and vapors filter

(Type A, Brown) is

recommended.

[8]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures References

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If not breathing, give

artificial respiration. Call a

POISON CENTER or doctor if

you feel unwell.

[4][8][9]

Skin Contact

Immediately remove all

contaminated clothing. Flush

skin and hair with running

water for at least 15 minutes.

Wash with plenty of soap and

water. If skin irritation occurs,

get medical advice/attention.

[4][8][9]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. Seek

medical attention without

delay.

[8][9]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Call a

POISON CENTER or doctor if

you feel unwell.

[4][8][9][10]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[8][10]

Specific Hazards: The product is a combustible liquid.[4][8] Containers may explode when

heated.[8][14] Hazardous combustion products include carbon oxides (CO, CO₂), nitrogen
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oxides (NOx), and gaseous hydrogen fluoride (HF).[8][10][14]

Fire-Fighter Protection: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[8][9] Use water spray to cool fire-exposed containers.[9][10]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[10] Wear appropriate personal

protective equipment.[9][10] Ensure adequate ventilation and remove all sources of ignition.

[8][10]

Environmental Precautions: Prevent spillage from entering drains or water courses.[9]

Containment and Cleanup: Contain the spill with sand, earth, inert material, or vermiculite.[9]

Collect the recoverable product into labeled containers for recycling or disposal.[9] Soak up

with inert absorbent material and dispose of as hazardous waste.[8]

Logical Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for handling 2-
Fluorobenzonitrile in a research environment.
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Caption: Workflow for Safe Handling of 2-Fluorobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.chemimpex.com/products/46126
https://www.innospk.com/en/?news/grok-exploring-2-fluorobenzonitrile-properties-applications-and-manufacturing
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluorobenzonitrile
https://www.tcichemicals.com/IN/en/p/F0220
https://www.tcichemicals.com/IN/en/p/F0220
https://www.echemi.com/products/pid_Seven22653-2-fluorobenzonitrile.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/196649
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4680400.htm
https://www.fishersci.com/store/msds?partNumber=AAA14375&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-PC3530.pdf
https://www.sigmaaldrich.com/IN/en/sds/aldrich/235822
https://sds.fluorochem.co.uk/eng/sds_F778480_en.pdf
https://downloads.ossila.com/msds/2-amino-5-fluorobenzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AC290490010&productDescription=4-BROMO-2-FLUOROBENZONIT+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1302806&productDescription=4-FLUOROBENZONITRILE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b118710#2-fluorobenzonitrile-safety-handling-and-msds-information
https://www.benchchem.com/product/b118710#2-fluorobenzonitrile-safety-handling-and-msds-information
https://www.benchchem.com/product/b118710#2-fluorobenzonitrile-safety-handling-and-msds-information
https://www.benchchem.com/product/b118710#2-fluorobenzonitrile-safety-handling-and-msds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b118710?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

